Cas no 206066-11-7 (1-Pentene-1-sulfonamide)

1-Pentene-1-sulfonamide is a sulfonamide derivative characterized by its reactive pentene backbone, which offers versatility in organic synthesis and pharmaceutical applications. The compound's unsaturated alkene group enables functionalization through addition reactions, while the sulfonamide moiety provides stability and potential bioactivity. Its structural features make it a valuable intermediate for constructing more complex molecules, particularly in medicinal chemistry and material science. The product is typically handled under controlled conditions due to its reactivity, ensuring optimal performance in targeted reactions. Its purity and well-defined properties support reproducible results in research and industrial processes.

1-Pentene-1-sulfonamide structure

Product Name:1-Pentene-1-sulfonamide

CAS No:206066-11-7

MF:C₅H₁₁NO₂S

MW:149.21134018898

CID:3900477

PubChem ID:54016826

Update Time:2025-05-21

1-Pentene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 1-Pentene-1-sulfonamide
- DB-375447
- 206066-11-7
- Inchi： 1S/C5H11NO2S/c1-2-3-4-5-9(6,7)8/h4-5H,2-3H2,1H3,(H2,6,7,8)
- InChI Key： KWFFAPOJKGXCJZ-UHFFFAOYSA-N
- SMILES： S(C=CCCC)(N)(=O)=O

Computed Properties

Exact Mass: 149.05104977Da
Monoisotopic Mass: 149.05104977Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 0.6
Topological Polar Surface Area: 68.5Å²

1-Pentene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	BBV-103957576-1.0g	(1E)-pent-1-ene-1-sulfonamide	206066-11-7	95%	1.0g	$0.0	2023-02-03

1-Pentene-1-sulfonamide Related Literature

1. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
5. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106

Additional information on 1-Pentene-1-sulfonamide

1-Pentene-1-sulfonamide: A Comprehensive Overview

1-Pentene-1-sulfonamide, also known by its CAS number 206066-11-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of sulfonamides, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The structure of 1-Pentene-1-sulfonamide consists of a pentene chain attached to a sulfonamide group, making it a versatile molecule with both hydrophobic and hydrophilic characteristics.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. For instance, researchers have explored the potential of 1-Pentene-1-sulfonamide as a lead compound for designing novel kinase inhibitors. These findings underscore the compound's role in advancing therapeutic interventions for diseases such as cancer and inflammatory disorders.

The synthesis of 1-Pentene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding sulfonic acid derivative. This is followed by nucleophilic substitution reactions to introduce the amide group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. Such innovations are critical for scaling up production to meet growing demand across various industries.

In terms of physical properties, 1-Pentene-1-sulfonamide exhibits a melting point of approximately 95°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various laboratory techniques, including chromatography and spectroscopy. Additionally, the compound's stability under physiological conditions has been tested, revealing its potential for use in drug delivery systems.

The application of sulfonamides in agrochemicals has been another area of active research. For example, studies have demonstrated that certain sulfonamide derivatives can act as herbicides or fungicides, offering effective pest control while minimizing environmental impact. Given its structural similarity to these compounds, 1-Pentene-1-sulfonamide holds promise as a precursor for developing next-generation agrochemicals.

Beyond its chemical applications, 1-Pentene-1-sulfonamide has also found utility in materials science. Researchers have investigated its use as a building block for synthesizing polymers with tailored properties, such as improved thermal stability or mechanical strength. These applications highlight the compound's versatility and its potential to contribute to the development of advanced materials.

In conclusion, 1-Pentene-1-sulfonamide (CAS No 206066-11-7) is a multifaceted compound with a wide range of applications across diverse fields. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this compound, its significance in the scientific community is expected to grow further.